Cas no 88488-37-3 (Benzenamine, 3-chloro-2,4-difluoro-5-nitro-)
88488-37-3 structure
Product Name:Benzenamine, 3-chloro-2,4-difluoro-5-nitro-
CAS No:88488-37-3
MF:C6H3ClF2N2O2
MW:208.550027132034
CID:630879
PubChem ID:13260601
Update Time:2025-04-19
Benzenamine, 3-chloro-2,4-difluoro-5-nitro- Chemical and Physical Properties
Names and Identifiers
-
- Benzenamine, 3-chloro-2,4-difluoro-5-nitro-
- 3-chloro-2,4-difluoro-5-nitroaniline
- DTXSID10532741
- 88488-37-3
-
- Inchi: 1S/C6H3ClF2N2O2/c7-4-5(8)2(10)1-3(6(4)9)11(12)13/h1H,10H2
- InChI Key: ZYZYOZZQYYRDQG-UHFFFAOYSA-N
- SMILES: ClC1C(=C(C=C(C=1F)[N+](=O)[O-])N)F
Computed Properties
- Exact Mass: 207.9851114g/mol
- Monoisotopic Mass: 207.9851114g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 213
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 71.8Ų
Benzenamine, 3-chloro-2,4-difluoro-5-nitro- Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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